Cas no 899723-48-9 (methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 899723-48-9
• MF: C₁₉H₁₇BrN₂O₅S
• MW: 465.317682981491
• CID: 5440318
• Update Time: 2025-07-17

methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• NFAPCOLYQRNMHO-UHFFFAOYSA-N
• methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Inchi： 1S/C19H17BrN2O5S/c1-27-18(23)16-15(11-28(25,26)14-9-7-13(20)8-10-14)21-19(24)22-17(16)12-5-3-2-4-6-12/h2-10,17H,11H2,1H3,(H2,21,22,24)
• InChI Key： NFAPCOLYQRNMHO-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CS(C2=CC=C(Br)C=C2)(=O)=O)=C(C(OC)=O)C(C2=CC=CC=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Comprehensive Overview of Methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 899723-48-9)

The compound methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 899723-48-9) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a tetrahydropyrimidine core, a 4-bromobenzenesulfonyl group, and a phenyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its unique properties and applications in drug discovery and material science.

One of the key features of methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is its role as a building block in medicinal chemistry. The presence of the bromobenzenesulfonyl moiety enhances its reactivity, enabling it to participate in various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The tetrahydropyrimidine scaffold is also a common motif in drugs targeting inflammation and infectious diseases.

In recent years, the demand for tetrahydropyrimidine derivatives has surged, driven by their versatility in drug design. The methyl carboxylate group in this compound further increases its utility, as it can be easily hydrolyzed or transformed into other functional groups. This flexibility aligns with the growing trend of fragment-based drug discovery, where small, modifiable molecules like 899723-48-9 serve as starting points for optimizing drug candidates. Additionally, the 4-bromophenyl segment offers opportunities for further derivatization, making it a hotspot for combinatorial chemistry.

From an industrial perspective, methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is gaining attention for its potential in agrochemical applications. The bromobenzenesulfonyl group can impart pesticidal or herbicidal activity, which is highly relevant given the current focus on sustainable agriculture. Researchers are exploring its efficacy in crop protection formulations, addressing global challenges such as pest resistance and environmental safety. This aligns with the broader push for green chemistry and reduced ecological impact.

The synthesis of CAS No. 899723-48-9 typically involves multi-step organic reactions, including condensation, sulfonylation, and esterification. Advanced techniques like microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce reaction times, reflecting the industry's shift toward more efficient processes. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its purity and consistency for research and commercial use.

Given the rising interest in heterocyclic compounds, methyl 6-(4-bromobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is poised to play a pivotal role in future innovations. Its compatibility with modern high-throughput screening platforms makes it an attractive candidate for academic and industrial labs alike. As the scientific community continues to explore its applications, this compound is likely to emerge as a cornerstone in the development of next-generation therapeutics and functional materials.